2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone

• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C12H15NO4S/c14-12(13-6-8-17-9-7-13)10-18(15,16)11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: GLXZEHPWBMHFJD-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)CS(=O)(=O)C2=CC=CC=C2

Description

2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone, also known as MESNA, is a synthetic organosulfur compound that has been extensively used in scientific research. It was first synthesized in the 1950s as a means of protecting the bladder from the toxic effects of chemotherapy drugs. Since then, it has been studied for its potential therapeutic applications in a variety of fields.

Mechanism of Action

2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone works by scavenging free radicals and inhibiting the formation of reactive oxygen species (ROS). It also has the ability to bind to and detoxify certain chemotherapeutic agents, such as ifosfamide and cyclophosphamide, reducing their toxic effects on the bladder.
Biochemical and Physiological Effects
In addition to its antioxidant and cytoprotective properties, this compound has been shown to have anti-inflammatory and immunomodulatory effects. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone has several advantages for use in lab experiments. It is stable, easy to synthesize, and has a well-established safety profile. However, it also has some limitations, including its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on 2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. It has also been studied for its potential use in the treatment of liver and kidney diseases. Additionally, there is ongoing research on the use of this compound in combination with other therapeutic agents to enhance their efficacy and reduce their toxicity.

Synthesis Methods

2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone is synthesized from 2-chloroethanol and sodium sulfite. The reaction involves the addition of the sodium sulfite to the 2-chloroethanol, followed by the addition of the morpholine and phenylsulfonic acid. The resulting product is then purified through a series of recrystallizations.

Scientific Research Applications

2-(4-Morpholinyl)-2-oxoethyl phenyl sulfone has been extensively studied for its potential therapeutic applications in a variety of fields, including oncology, nephrology, and neurology. It has been shown to have antioxidant and cytoprotective properties, making it a potential candidate for the treatment of oxidative stress-related diseases.